N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(methylthio)-1,3-benzothiazole-6-sulfonamide

• Molecular Formula: C19H18N4O3S3
• Molecular Weight: 446.6 g/mol
• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-methylsulfanyl-1,3-benzothiazole-6-sulfonamide
• InChI: InChI=1S/C19H18N4O3S3/c1-12-17(18(24)23(22(12)2)13-7-5-4-6-8-13)21-29(25,26)14-9-10-15-16(11-14)28-19(20-15)27-3/h4-11,21H,1-3H3
• InChI Key: NVYZHSRSMHSDDZ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NS(=O)(=O)C3=CC4=C(C=C3)N=C(S4)SC

Description

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(methylthio)-1,3-benzothiazole-6-sulfonamide is a chemical compound that has gained significant interest in the scientific community due to its potential therapeutic applications. This compound has been synthesized and studied extensively in recent years, and its mechanism of action and physiological effects have been investigated in detail.

Mechanism of Action

The mechanism of action of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(methylthio)-1,3-benzothiazole-6-sulfonamide involves the inhibition of various enzymes and pathways in cancer cells. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(methylthio)-1,3-benzothiazole-6-sulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, and to inhibit the growth and proliferation of cancer cells. Additionally, it has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(methylthio)-1,3-benzothiazole-6-sulfonamide is its potential as a therapeutic agent for cancer and neurological disorders. However, there are also limitations to its use in lab experiments, such as its potential toxicity and the need for further studies to determine its efficacy and safety.

Future Directions

There are several future directions for the study of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(methylthio)-1,3-benzothiazole-6-sulfonamide. One direction is the investigation of its potential as a therapeutic agent for other diseases, such as cardiovascular disease and diabetes. Additionally, further studies are needed to determine its mechanism of action and to optimize its therapeutic potential. Finally, the development of new synthesis methods and modifications of the compound may lead to improved efficacy and safety.

Synthesis Methods

The synthesis of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(methylthio)-1,3-benzothiazole-6-sulfonamide involves the reaction of 1,3-benzothiazole-6-sulfonamide with 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with methylthiol in the presence of a catalyst to yield the final product.

Scientific Research Applications

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(methylthio)-1,3-benzothiazole-6-sulfonamide has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer properties and has been tested against various cancer cell lines. Additionally, it has been investigated for its potential use in the treatment of Alzheimer's disease and other neurological disorders.